Cas no 2138415-10-6 (N1,N1-bis(propan-2-yl)-7-oxaspiro[3.5]nonane-1,3-diamine)

• Product Name: N1,N1-bis(propan-2-yl)-7-oxaspiro[3.5]nonane-1,3-diamine
• CAS No: 2138415-10-6
• MF: C₁₄H₂₈N₂O
• MW: 240.384923934937
• CID: 5817684
• PubChem ID: 165458779
• Update Time: 2025-07-09

N1,N1-bis(propan-2-yl)-7-oxaspiro[3.5]nonane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• EN300-741517
• N1,N1-bis(propan-2-yl)-7-oxaspiro[3.5]nonane-1,3-diamine
• 2138415-10-6

• Inchi： 1S/C14H28N2O/c1-10(2)16(11(3)4)13-9-12(15)14(13)5-7-17-8-6-14/h10-13H,5-9,15H2,1-4H3
• InChI Key： SSDSNPVWNIEBCY-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)C(CC2N(C(C)C)C(C)C)N

Computed Properties

• Exact Mass: 240.220163521g/mol
• Monoisotopic Mass: 240.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.5Ų

Additional information on N1,N1-bis(propan-2-yl)-7-oxaspiro[3.5]nonane-1,3-diamine

Introduction to N1,N1-bis(propan-2-yl)-7-oxaspiro[3.5]nonane-1,3-diamine (CAS No: 2138415-10-6)

N1,N1-bis(propan-2-yl)-7-oxaspiro[3.5]nonane-1,3-diamine, commonly referred to by its CAS number 2138415-10-6, is a unique organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its spirocyclic framework, which consists of a seven-membered ring fused with a three-membered ring, creating a highly strained and rigid structure. The presence of two propan-2-yl groups attached to the nitrogen atoms at position 1 further enhances its structural complexity and functional versatility.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of advanced materials and pharmaceuticals. Its spirocyclic architecture provides a platform for exploring novel chemical reactivity and physical properties. For instance, researchers have demonstrated that the compound exhibits exceptional stability under harsh conditions, making it a promising candidate for use in high-performance polymers and coatings.

The synthesis of N1,N1-bis(propan-2-yl)-7-oxaspiro[3.5]nonane-1,3-diamine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the spirocyclic core through intramolecular cyclization reactions, followed by functionalization of the nitrogen atoms with propan-2-yl groups. This synthesis pathway has been optimized to achieve high yields and excellent purity, ensuring its suitability for large-scale production.

One of the most intriguing aspects of this compound is its ability to act as a versatile building block in supramolecular chemistry. Its diamine functionality allows for the formation of hydrogen bonds, which can be exploited to create self-assembled structures with tailored properties. Recent experiments have shown that when incorporated into polymer networks, this compound can significantly enhance mechanical strength and thermal stability, opening new avenues for its use in aerospace and automotive industries.

In addition to its material science applications, N1,N1-bis(propan-2-yl)-7-oxaspiro[3.5]nonane-1,3-diamine has also been investigated for its potential in drug delivery systems. Its rigid structure and functional groups make it an ideal candidate for designing drug carriers with controlled release mechanisms. Preliminary studies suggest that the compound can encapsulate hydrophobic drugs efficiently while maintaining biocompatibility, which is crucial for medical applications.

The structural uniqueness of this compound also makes it an attractive target for theoretical studies. Computational chemists have employed advanced quantum mechanical methods to analyze its electronic structure and reactivity patterns. These studies have provided valuable insights into the compound's bonding characteristics and reaction mechanisms, paving the way for further experimental validations.

In conclusion, N1,N1-bis(propan-2-yli)-7-Oxaspiro[3.5]Nonan-ein-Diamine (CAS No: 21384 6) is a remarkable compound with a wealth of potential applications across multiple disciplines. Its spirocyclic architecture, functional versatility, and unique physical properties make it a subject of intense research interest. As ongoing studies continue to uncover new aspects of its chemistry and functionality, this compound is poised to play a pivotal role in shaping future advancements in materials science and pharmaceuticals.